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Salgam, a traditional Turkish fermented beverage, is gaining international interest for its unique
flavor profile and potential probiotic properties. Its production relies on the lactic acid
fermentation of key ingredients, primarily black carrot (Daucus carota ssp. sativus var.
atrorubens Alef.), turnip (Brassica rapa L.), and bulgur flour.[1][2][3] The authenticity of Salgam
is defined by its characteristic composition derived from these raw materials and the specific
metabolic pathways of the fermentation microflora. This guide provides a comparative
framework for verifying the authenticity of Salgam using key chemical markers and details the
necessary experimental protocols for their detection.

Adulteration of Salgam can occur through several means, including the use of synthetic dyes to
mimic the natural color from black carrot anthocyanins, the addition of unauthorized or
excessive preservatives, or improper fermentation processes that fail to produce the
characteristic profile of organic acids and volatile compounds. The analytical methods outlined
below provide a robust strategy for identifying these markers of authenticity and exposing
fraudulent products.
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Comparative Analysis of Chemical Markers

The authenticity of Salgam can be determined by quantifying a profile of key chemical markers.
Authentic Salgam is characterized by a specific range of organic acids, a complex profile of
volatile compounds, and a unique anthocyanin signature from its primary ingredient, the black
carrot. Conversely, adulterated products may contain illegal synthetic colorants, show an
atypical organic acid profile, or have excessive levels of permitted preservatives.
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Accurate verification of Salgam authenticity requires validated analytical methods. The
following protocols for High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS) are fundamental for analyzing the key chemical
markers.

Analysis of Organic Acids and Synthetic Dyes by HPLC

This method allows for the simultaneous or separate quantification of key organic acids (lactic,
acetic) and the detection of illegal synthetic colorants.

Methodology:
e Sample Preparation:
o Centrifuge the Salgam sample to remove suspended solids.

o Filter the supernatant through a 0.45 pm syringe filter prior to injection. For organic acid
analysis in complex matrices, a Solid Phase Extraction (SPE) step with a C18 cartridge
may be used for cleanup.

e |nstrumentation:

o High-Performance Liquid Chromatograph (HPLC) equipped with a Diode Array Detector
(DAD) or UV-Vis detector.

e Chromatographic Conditions (Organic Acids):

o Column: A reverse-phase C18 column or a specific ion-exchange column designed for
organic acids (e.g., SUPELCOGEL C-610H).

o Mobile Phase: Isocratic elution with a dilute acidic mobile phase, such as 0.1% phosphoric
acid in water.

o Flow Rate: 0.5 - 1.0 mL/min.
o Column Temperature: Ambient or controlled (e.g., 30 °C).

o Detection: UV detector at 210 nm.
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o Quantification: Based on calibration curves of certified standards for lactic acid and acetic
acid.

o Chromatographic Conditions (Synthetic Dyes):
o Column: Reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um).

o Mobile Phase: A gradient elution using a buffered mobile phase (e.g., 20-100 mM
ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).

o Flow Rate: 0.8 - 1.2 mL/min.

o Detection: DAD set to scan a range of wavelengths (e.g., 400-700 nm) or monitor specific
wavelengths for common dyes (e.g., 521 nm for Amaranth, 484 nm for Sunset Yellow
FCF).

o Identification: By comparing retention times and UV-Vis spectra with those of known
synthetic dye standards.

Analysis of Volatile Organic Compounds (VOCs) by GC-
MS

This protocol is designed to identify the "aroma fingerprint" of Salgam, which is a key indicator
of authentic fermentation.

Methodology:
o Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

o Place a defined volume (e.g., 5-10 mL) of the Salgam sample into a 20 mL headspace
vial.

o Add a salt (e.g., NaCl) to increase the volatility of the analytes.

o Place the vial in a water bath or heating block (e.g., at 50-60 °C) for an equilibration period
(e.g., 15-30 minutes).
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o Expose a pre-conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace above
the sample for a set time (e.g., 30 minutes) to adsorb the volatile compounds.

e Instrumentation:
o Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).
o Chromatographic Conditions:

o Injection: The SPME fiber is thermally desorbed in the hot GC inlet (e.g., 240-250 °C) in
splitless mode.

o Column: A polar capillary column, such as one with a wax-based stationary phase (e.qg.,
DB-WAX or equivalent), is typically used for separating volatile compounds in beverages
(e.g., 30 m x 0.25 mm x 0.25 pum).

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

o Oven Temperature Program: A typical program starts at a low temperature (e.g., 40 °C),
holds for a few minutes, then ramps up to a high temperature (e.g., 240 °C) to elute all
compounds.

o MS Parameters: Operate in electron ionization (EI) mode (70 eV). Scan a mass range
from m/z 30 to 550.

o Identification: Compounds are identified by comparing their mass spectra with commercial
libraries (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

Visualized Workflows and Relationships

To clarify the experimental and logical processes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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